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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098

An In-depth Technical Guide to the Health and Safety of 3,5-Difluorobenzyl Alcohol

This guide provides comprehensive health and safety information for 3,5-Difluorobenzyl
alcohol, intended for researchers, scientists, and professionals in drug development. The
information is compiled from safety data sheets and established testing guidelines.

Chemical Identification and Physical Properties
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Property

Value

Chemical Name

3,5-Difluorobenzyl alcohol

Synonyms (3,5-difluorophenyl)methanol

CAS Number 79538-20-8

Molecular Formula C7HeF20

Molecular Weight 144.12 g/mol

Appearance (.Zok.)rless to light yellow or light orange clear
liquid

Boiling Point 97 - 99 °C at 9 mmHg

Density 1.272 g/mL at 25 °C

Flash Point 94 °C

Refractive Index 1.49

Hazard Identification and Classification

3,5-Difluorobenzyl alcohol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

Hazard Class

Category Hazard Statement

Skin Corrosion/Irritation

2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation

oA H319: Causes serious eye
irritation[1]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation[1]

Signal Word: Warning

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1332098?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

First Aid Measures

Immediate medical attention is recommended in case of exposure.

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][3]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[2][3] If skin
irritation occurs, get medical advice/attention.[2]
Take off contaminated clothing and wash it

before reuse.[2]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[2][3] Call a

Inhalation POISON CENTER or doctor/physician if you
feel unwell.[2] If not breathing, give artificial
respiration.[3]

Do NOT induce vomiting.[3] Clean mouth with

Ingestion water and drink afterwards plenty of water. Get

medical attention if symptoms occur.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to minimize risk.
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Aspect

Recommendation

Handling

Wash hands thoroughly after handling.[2] Wear
protective gloves, protective clothing, eye
protection, and face protection.[2] Avoid
breathing dust, fume, gas, mist, vapors, or
spray.[2] Use only outdoors or in a well-
ventilated area.[2] Ensure that eyewash stations
and safety showers are close to the workstation

location.[3]

Storage

Store in a well-ventilated place.[2] Keep
container tightly closed.[2] Store locked up.[2]
Keep containers tightly closed in a dry, cool

place. Store under an inert atmosphere.[3]

Incompatible Materials

Strong oxidizing agents.[2]

Personal Protective Equipment

Eye/Face Protection: Wear appropriate
protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3] Skin and Body
Protection: Wear appropriate protective gloves
and clothing to prevent skin exposure.
Respiratory Protection: Follow the OSHA
respirator regulations found in 29 CFR 1910.134
or European Standard EN 149. Use a
NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.

Stability and Reactivity
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Parameter Information
Reactivity None known, based on information available.[2]
Chemical Stability Air sensitive.[2] Stable under normal conditions.

Incompatible products, excess heat, exposure to
air.[2]

Conditions to Avoid

Incompatible Materials Strong oxidizing agents.[2]

Carbon monoxide (CO), Carbon dioxide (CO2),

Hazardous Decomposition Products )
Gaseous hydrogen fluoride (HF).[2]

Hazardous Polymerization Hazardous polymerization does not occur.[2]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 3,5-Difluorobenzyl alcohol are not publicly available,
the following are detailed methodologies based on OECD guidelines for assessing skin and
eye irritation, which are the primary hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This test evaluates the potential of a substance to cause skin irritation by measuring its
cytotoxic effect on a reconstructed human epidermis model.

Methodology:

o Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated for
approximately 60 minutes at 37°C and 5% CO:..

o Test Substance Application:

o For liquids like 3,5-Difluorobenzyl alcohol, a defined volume (e.g., 30 pL) is applied
topically to the tissue surface.
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o A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%
sodium dodecyl sulfate) are run in parallel.

o Exposure and Incubation: The tissues are exposed to the test substance for a fixed period
(e.g., 60 minutes) at 37°C and 5% COs-.

e Rinsing and Post-Incubation: The test substance is thoroughly rinsed from the tissue surface.
The tissues are then transferred to fresh culture medium and incubated for a post-exposure
period (e.g., 42 hours) to allow for recovery or manifestation of cytotoxic effects.

 Viability Assessment (MTT Assay):

[¢]

Tissues are incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) for approximately 3 hours.

[¢]

Viable cells reduce the yellow MTT to a blue formazan salt.

[¢]

The formazan is extracted from the tissues using a solvent (e.g., isopropanol).

[e]

The optical density of the extracted formazan is measured using a spectrophotometer.
o Data Interpretation:

o The percentage of viable cells in the test tissues is calculated relative to the negative
control.

o A substance is classified as a skin irritant (Category 2) if the mean tissue viability is
reduced to < 50%.[4]

Acute Eye Irritation/Corrosion Test (OECD 405)

This in vivo test assesses the potential of a substance to cause eye irritation or damage. It is
typically conducted when in vitro data is insufficient.

Methodology:

e Animal Selection and Preparation: Healthy, young adult albino rabbits are used. The eyes of
the animals are examined to ensure they are free from defects.
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e Test Substance Administration:

o Asingle dose of the test substance (e.g., 0.1 mL for liquids) is instilled into the conjunctival
sac of one eye of the animal.[2]

o The eyelids are gently held together for about one second to prevent loss of the
substance.[2]

o The other eye remains untreated and serves as a control.[2]
e Observation:
o The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o Ocular reactions are scored for the cornea (opacity), iris, and conjunctiva (redness,
swelling, discharge) according to a standardized scoring system (e.g., Draize scale).

o Data Interpretation:
o The severity and reversibility of the ocular lesions are evaluated.

o The substance is classified based on the persistence and severity of the observed effects.
A substance causing effects that are fully reversible within 21 days is classified as an eye
irritant (Category 2A).

Visualizations

The following diagrams illustrate the logical workflows for the experimental protocols described
above.
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Caption: Workflow for In Vitro Skin Irritation Testing (OECD 439).
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Caption: Workflow for In Vivo Acute Eye Irritation Testing (OECD 405).

Toxicological and Ecological Information
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» Acute Toxicity: The toxicological properties of 3,5-Difluorobenzyl alcohol have not been
fully investigated.[2]

o Ecotoxicity: Information on the ecotoxicity, persistence and degradability, and
bioaccumulation of this compound is not available.[2] It is advised not to empty it into drains.

[2]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2] Disposal should be in accordance with federal, state, and local
environmental regulations. Dispose of contents/container to an approved waste disposal plant.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1332098?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b1332098?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.fishersci.com/store/msds?partNumber=AC305760050&productDescription=3%2C5-DIFLUOROBENZYL+ALCOHOL+5G&vendorId=VN00032119&countryCode=US&language=en
https://iivs.org/assays/dermal/skin-irritation-test/
https://www.benchchem.com/product/b1332098#health-and-safety-information-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/product/b1332098#health-and-safety-information-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/product/b1332098#health-and-safety-information-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/product/b1332098#health-and-safety-information-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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